Cas no 431933-99-2 (Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate)

• Product Name: Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate
• CAS No: 431933-99-2
• MF: C₁₇H₁₉NO₄S
• MW: 333.4021
• MDL: MFCD03141347
• CID: 4714198
• Update Time: 2025-06-09

Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate
• methyl 2-[N-(benzenesulfonyl)-2,3-dimethylanilino]acetate
• glycine, N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)-, methyl ester

• MDL： MFCD03141347
• Inchi： 1S/C17H19NO4S/c1-13-8-7-11-16(14(13)2)18(12-17(19)22-3)23(20,21)15-9-5-4-6-10-15/h4-11H,12H2,1-3H3
• InChI Key： IVSIQFUHCSLBMI-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(N(C([H])([H])C(=O)OC([H])([H])[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 493
• Topological Polar Surface Area: 72.1

Additional information on Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate

Comprehensive Overview of Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 431933-99-2)

Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate (CAS No. 431933-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This ester derivative, characterized by its sulfonamide and glycine moieties, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a 2,3-dimethylphenyl group and a phenylsulfonyl substituent, contributes to its reactivity and functional diversity, making it a subject of interest for drug discovery and material science.

In recent years, the demand for high-purity intermediates like Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly intrigued by its potential role in modulating biological pathways, as suggested by studies on analogous sulfonamide-based compounds. The compound's CAS No. 431933-99-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge applications such as enzyme inhibition and catalyst design.

From an industrial perspective, Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate is synthesized through multi-step organic reactions, often involving N-alkylation and esterification processes. Its stability under ambient conditions and solubility in common organic solvents enhance its practicality for laboratory-scale and pilot-scale production. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor given its use in high-value formulations.

Environmental and regulatory considerations also play a pivotal role in the compound's utilization. With growing emphasis on sustainable synthesis, efforts are underway to optimize its production using eco-friendly solvents and catalytic methods. This aligns with broader trends in the chemical industry, where green chemistry principles are increasingly integrated into R&D workflows. Searches for CAS 431933-99-2 safety data and handling protocols highlight user concerns about operational best practices.

Looking ahead, Methyl N-(2,3-dimethylphenyl)-N-(phenylsulfonyl)glycinate is poised to remain a focal point in interdisciplinary research. Its adaptability to structure-activity relationship (SAR) studies and compatibility with combinatorial chemistry techniques underscore its long-term potential. As the scientific community continues to explore novel applications—from bioconjugation to polymeric materials—this compound exemplifies the synergy between molecular innovation and industrial applicability.